Cas no 2228930-09-2 (3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethylthiophene)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethylthiophene
• CAS No: 2228930-09-2
• MF: C₁₀H₁₅BrS
• MW: 247.19510102272
• CID: 6338226
• PubChem ID: 165754748
• Update Time: 2025-10-24

3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethylthiophene
• 2228930-09-2
• EN300-1935833

• Inchi： 1S/C10H15BrS/c1-7-5-9(8(2)12-7)10(3,4)6-11/h5H,6H2,1-4H3
• InChI Key： QBUPECDSDPLYLI-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=C(C)SC=1C

Computed Properties

• Exact Mass: 246.00778g/mol
• Monoisotopic Mass: 246.00778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethylthiophene

Comprehensive Overview of 3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethylthiophene (CAS No. 2228930-09-2)

3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethylthiophene (CAS No. 2228930-09-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the thiophene family, a class of heterocyclic compounds known for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of a bromine substituent and methyl groups in its structure makes it a valuable intermediate for synthetic chemistry and drug discovery.

In the context of current research trends, 3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethylthiophene is often discussed in relation to its role in the development of novel small-molecule inhibitors and functional materials. Researchers are particularly interested in its potential as a building block for organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to undergo cross-coupling reactions further enhances its utility in catalysis and polymer chemistry.

From an industrial perspective, the demand for CAS No. 2228930-09-2 has been steadily increasing, driven by its applications in high-performance materials and specialty chemicals. Companies specializing in custom synthesis and contract research often seek this compound for its reliability and reproducibility in complex synthetic pathways. Additionally, its compatibility with green chemistry principles aligns with the growing emphasis on sustainable and eco-friendly manufacturing processes.

One of the most frequently asked questions about 3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethylthiophene revolves around its synthetic routes and purification methods. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve high purity levels. Furthermore, the compound's stability under various conditions makes it a preferred choice for long-term storage and transportation.

In the realm of pharmaceutical research, CAS No. 2228930-09-2 has been explored for its potential as a precursor in the synthesis of bioactive molecules. Its structural features, including the thiophene ring and alkyl bromide moiety, enable the creation of diverse derivatives with tailored biological activities. This has led to increased interest from biotech and pharma companies aiming to develop new therapeutic agents.

Another area of interest is the compound's role in material science, particularly in the design of conductive polymers and nanomaterials. The incorporation of 3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethylthiophene into polymer matrices has shown promise in enhancing electrical conductivity and thermal stability, making it a candidate for next-generation smart materials.

To summarize, 3-(1-bromo-2-methylpropan-2-yl)-2,5-dimethylthiophene (CAS No. 2228930-09-2) is a multifaceted compound with broad applications across chemical, pharmaceutical, and material science industries. Its unique properties and adaptability to various synthetic methodologies position it as a key player in advancing innovation and technology. As research continues to uncover new possibilities, this compound is expected to remain at the forefront of scientific and industrial advancements.